Cas no 39566-54-6 (N-[3-(cyclohexylamino)propyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1))

• Product Name: N-[3-(cyclohexylamino)propyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
• CAS No: 39566-54-6
• MF: C₁₇H₂₄ClN₃OS
• MW: 353.909961700439
• CID: 1510172
• PubChem ID: 217750
• Update Time: 2025-04-21

N-[3-(cyclohexylamino)propyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-[3-(cyclohexylamino)propyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
• N-[3-(Cyclohexylamino)propyl]-1,2-benzothiazole-3-carboxamide--hydrogen chloride (1/1)
• DTXSID80960173
• 39566-54-6
• 1,2-Benzisothiazole-3-carboxamide, N-(3-(cyclohexylamino)propyl)-, monohydrochloride
• N-(3-(Cyclohexylamino)propyl)-1,2-benzisothiazole-3-carboxamide monohydrochloride

• Inchi： 1S/C17H23N3OS.ClH/c21-17(16-14-9-4-5-10-15(14)22-20-16)19-12-6-11-18-13-7-2-1-3-8-13;/h4-5,9-10,13,18H,1-3,6-8,11-12H2,(H,19,21);1H
• InChI Key： HNHLMWVDJCPBHY-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(C(NCCCNC2CCCCC2)=O)=N1

Computed Properties

• Exact Mass: 353.13312
• Monoisotopic Mass: 353.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 54.02